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Compound of Interest

Compound Name: Ambroxol (acefylline)

Cat. No.: B1170645

An In-depth Technical Guide to Ambroxol Acefylline: Synthesis, Chemical Properties, and
Mechanism of Action

Introduction

Ambroxol acefylline, also widely known as Acebrophylline, is a pharmaceutical compound
engineered for the treatment of respiratory diseases, particularly those characterized by
bronchospasm and abnormal mucus secretion such as chronic obstructive pulmonary disease
(COPD) and bronchitis.[1][2] It is a salt synthesized from the stoichiometric combination of
Ambroxol and Theophylline-7-acetic acid.[3][4] This unique molecular arrangement confers a
dual-action therapeutic profile, integrating the potent mucolytic and secretagogue properties of
Ambroxol with the bronchodilator and anti-inflammatory effects of the acefylline component.[2]

[5]16]

Ambroxol, an active metabolite of Bromhexine, enhances the clearance of respiratory
secretions and stimulates the production of pulmonary surfactant.[2][7][8] Theophylline-7-acetic
acid, a xanthine derivative, provides bronchodilator effects and is believed to act as a carrier
molecule, potentially increasing the plasma concentration of Ambroxol.[2][3] This guide
provides a detailed overview of the synthesis, chemical characteristics, analytical
methodologies, and mechanisms of action of Ambroxol acefylline for researchers and drug
development professionals.

Synthesis of Ambroxol Acefylline
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The synthesis of Ambroxol acefylline is achieved through a salification reaction involving
equimolar amounts of Ambroxol base and Theophylline-7-acetic acid.[3][4] An improved, high-
yield process has been developed that utilizes a non-polar solvent to facilitate the reaction and
isolation of the final product with high purity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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